molecular formula C13H19N3O2 B8391901 3-morpholin-4-yl-N-pyridin-2-ylmethyl-propionamide

3-morpholin-4-yl-N-pyridin-2-ylmethyl-propionamide

Cat. No.: B8391901
M. Wt: 249.31 g/mol
InChI Key: OHZMWDHDXIYLGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-morpholin-4-yl-N-pyridin-2-ylmethyl-propionamide is a useful research compound. Its molecular formula is C13H19N3O2 and its molecular weight is 249.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H19N3O2

Molecular Weight

249.31 g/mol

IUPAC Name

3-morpholin-4-yl-N-(pyridin-2-ylmethyl)propanamide

InChI

InChI=1S/C13H19N3O2/c17-13(4-6-16-7-9-18-10-8-16)15-11-12-3-1-2-5-14-12/h1-3,5H,4,6-11H2,(H,15,17)

InChI Key

OHZMWDHDXIYLGT-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CCC(=O)NCC2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 4-morpholinepropionate (5.0 g, 28.9 mmol) in MeOH (25 mL) was added 2N NaOH (17.3 mL, 34.6 mmol). The mixture was stirred for 1 h then concentrated in vacuo. The residue was suspended in dichloromethane (125 mL) and DMF (30 μL) was added followed by oxalylchloride (10 mL, 115.6 mmol). The mixture was allowed to stir for 2 h. then concentrated in vacuo. The resulting solid was added portion-wise to a solution of 2-(aminomethyl)pyridine (2.88 mL, 28.2 mmol) and triethylamine (9.0 mL, 64.86 mmol) in dichloromethane (200 mL). The mixture was stirred at ambient temperature for 1 h. then washed with water (300 mL). The organic layer was dried over anhydrous sodium sulfate and concentrated to yield 3-morpholin-4-yl-N-pyridin-2-ylmethyl-propionamide (5.56 g, 77%).
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
17.3 mL
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step Two
Quantity
2.88 mL
Type
reactant
Reaction Step Three
Quantity
9 mL
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Three

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